molecular formula C22H20N4OS B299554 1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone

1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone

Cat. No. B299554
M. Wt: 388.5 g/mol
InChI Key: JKFYBJUIVIQQRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone is a synthetic compound that has gained significant attention in the field of scientific research due to its unique chemical structure and potential applications.

Scientific Research Applications

1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in the development of fluorescent probes for imaging biological systems. The compound exhibits strong fluorescence properties, making it suitable for use in imaging applications.

Mechanism of Action

The mechanism of action of 1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone is not well understood. However, it is believed that the compound interacts with specific biological targets, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone exhibits a range of biochemical and physiological effects. The compound has been shown to interact with specific proteins, leading to changes in their activity. Additionally, it has been shown to exhibit antioxidant properties, making it potentially useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone is its strong fluorescence properties, making it suitable for use in imaging applications. Additionally, the compound is relatively easy to synthesize, making it readily available for use in various scientific research fields. However, one of the limitations of this compound is its limited solubility in aqueous solutions, making it challenging to use in certain applications.

Future Directions

There are several potential future directions for research involving 1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone. One potential direction is the development of new fluorescent probes based on this compound for use in imaging biological systems. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, efforts can be made to improve the solubility of this compound in aqueous solutions, expanding its potential applications.

Synthesis Methods

The synthesis of 1-mesityl-2-{[1-(1-naphthyl)-1H-tetraazol-5-yl]sulfanyl}ethanone involves the reaction of 1-(1-naphthyl)-1H-tetrazole-5-thiol with 2-mesitylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with an acid to yield the final product. The synthesis of this compound has been optimized to yield high purity and yield, making it suitable for various applications.

properties

Molecular Formula

C22H20N4OS

Molecular Weight

388.5 g/mol

IUPAC Name

2-(1-naphthalen-1-yltetrazol-5-yl)sulfanyl-1-(2,4,6-trimethylphenyl)ethanone

InChI

InChI=1S/C22H20N4OS/c1-14-11-15(2)21(16(3)12-14)20(27)13-28-22-23-24-25-26(22)19-10-6-8-17-7-4-5-9-18(17)19/h4-12H,13H2,1-3H3

InChI Key

JKFYBJUIVIQQRN-UHFFFAOYSA-N

SMILES

CC1=CC(=C(C(=C1)C)C(=O)CSC2=NN=NN2C3=CC=CC4=CC=CC=C43)C

Canonical SMILES

CC1=CC(=C(C(=C1)C)C(=O)CSC2=NN=NN2C3=CC=CC4=CC=CC=C43)C

Origin of Product

United States

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